Kasseptin 1Ma
Description
The term "1MA" appears in multiple contexts across the evidence, but these uses are unrelated to a compound named "Kasseptin 1Ma":
Properties
bioactivity |
Antibacterial |
|---|---|
sequence |
FLGAIAAALPHVINAVTNAL |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
While "Kasseptin 1Ma" itself lacks documentation in the evidence, we can infer methodological approaches for comparing chemical compounds based on guidelines and studies provided:
Analytical Methods for Compound Comparison
- outlines validation protocols for analyzing chemical compounds, emphasizing accuracy, precision, and reproducibility. Supplementary tables (e.g., Tables 1–8) could theoretically be used to compare physicochemical properties (e.g., solubility, stability) between compounds .
- highlights the use of reference substances for quality control, which would be critical in verifying the identity and purity of "this compound" against analogues .
Structural and Functional Analogues
If "this compound" were a bioactive compound, comparisons might include:
- Maresin 1 (MaR1): A lipid mediator with anti-inflammatory and pro-resolving properties, as noted in . Key differences could involve metabolic pathways, receptor targets, or therapeutic efficacy .
- Synthetic Peptides or Small Molecules: Structural comparisons would require spectral data (NMR, MS) or crystallographic information, none of which are available in the evidence.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
